Cas no 2460756-71-0 (1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride)

• Product Name: 1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride
• CAS No: 2460756-71-0
• MF: C₉H₁₈ClF₂NO
• MW: 229.695128917694
• MDL: MFCD32703322
• CID: 5417005
• PubChem ID: 154842426
• Update Time: 2025-07-02

1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26979754
• Z4512055837
• 1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride
• (1-Ethoxy-4,4-difluorocyclohexyl)methanamine;hydrochloride
• 2460756-71-0
• Cyclohexanemethanamine, 1-ethoxy-4,4-difluoro-, hydrochloride (1:1)

• MDL： MFCD32703322
• Inchi： 1S/C9H17F2NO.ClH/c1-2-13-8(7-12)3-5-9(10,11)6-4-8;/h2-7,12H2,1H3;1H
• InChI Key： DOEYJTLMJBXZJX-UHFFFAOYSA-N
• SMILES： C1(OCC)(CN)CCC(F)(F)CC1.[H]Cl

Computed Properties

• Exact Mass: 229.1044982g/mol
• Monoisotopic Mass: 229.1044982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride

Research Brief on 1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride (CAS: 2460756-71-0)

1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride (CAS: 2460756-71-0) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique difluorocyclohexyl scaffold and ethoxyamine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of 1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride involves a multi-step process, starting from commercially available precursors. Key steps include the introduction of the difluorocyclohexyl moiety and subsequent functionalization to yield the target amine hydrochloride salt. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation.

Pharmacological studies have revealed that 1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride exhibits notable activity in modulating specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways. Additionally, its unique structural features suggest possible applications in central nervous system (CNS) disorders, given its ability to cross the blood-brain barrier.

Recent research has also explored the compound's pharmacokinetic properties. Studies in animal models have demonstrated favorable absorption and distribution profiles, with moderate metabolic stability. These findings underscore its potential as a viable candidate for further preclinical development. However, additional studies are required to fully elucidate its mechanism of action and optimize its therapeutic index.

In conclusion, 1-(1-ethoxy-4,4-difluorocyclohexyl)methanamine hydrochloride represents a promising scaffold for drug discovery. Its unique chemical structure and preliminary biological activity make it a valuable subject for ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacological properties, and addressing any potential safety concerns. The continued exploration of this compound may lead to the development of novel therapeutics for a range of diseases.